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Compound of Interest

Compound Name: 1-Propanol, 1-phenyl, TMS

Cat. No.: B15453341

A comprehensive analysis of the available data for isomers of the chemical formula
C12H200Si reveals a landscape of limited but distinct information. This guide synthesizes the
current knowledge from PubChem and other scientific resources to provide researchers,
scientists, and drug development professionals with a concise overview of the key isomers,
their properties, and the notable absence of extensive experimental and biological data.

While there is no single, comprehensive "core" PubChem entry for the molecular formula
C12H200Si that is rich in experimental data and biological activity, several isomers are
indexed. The most prominent of these are 1-phenyl-3-(trimethylsilyl)-2-propanol and (2-Methyl-
4-phenylpentan-2-yl)oxysilane. This guide will focus on the available data for these and other
related isomers.

Quantitative Data Presentation

The available quantitative data for the primary isomers of C12H200Si is summarized below. It
is important to note the general lack of extensive experimental data for these compounds.

Table 1: Physicochemical Properties of C12H200Si Isomers
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1-phenyl-3- (2-Methyl-4-phenylpentan-

Property ) . .
(trimethylsilyl)-2-propanol 2-yl)oxysilane

PubChem CID 4226970[1] 173274715[2]

Molecular Weight 208.38 g/mol 208.38 g/mol

XLogP3-AA (Predicted) 3.2 3.9

Hydrogen Bond Donor Count 1 0

Hydrogen Bond Acceptor 1 1

Count

Rotatable Bond Count 5 4

Exact Mass

208.12834114 g/mol

208.12834114 g/mol

Monoisotopic Mass

208.12834114 g/mol

208.12834114 g/mol

Topological Polar Surface Area  20.2 A2 9.2 A2
Heavy Atom Count 14 14
Complexity 184 161

Table 2: Computed Spectral Data for 1-phenyl-3-(trimethylsilyl)-2-propanol

Spectrum Type

Conditions

Peaks

1H NMR

(CDCI3, 400 MHz)

8 7.32-7.19 (m, 5H), 3.85 (m,
1H), 2.75 (dd, J=13.6, 4.8 Hz,
1H), 2.62 (dd, J=13.6, 8.0 Hz,
1H), 1.85 (br s, 1H), 0.88 (dd,
J=14.0, 5.6 Hz, 1H), 0.77 (dd,
J=14.0, 8.0 Hz, 1H), 0.00 (s,
9H)

13C NMR

(CDCI3, 100 MHz)

0 138.9,129.5, 128.3, 126.3,
74.9,43.1, 25.9,-0.2
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Note: The spectral data presented is predicted and has not been experimentally verified in the
available literature.

Experimental Protocols

A thorough search of the PubChem database and associated scientific literature did not yield
any detailed experimental protocols for the synthesis, purification, or analysis of any isomers of
C12H200Si. The general lack of citations and associated publications for the PubChem entries
of these compounds indicates that they are not widely studied or characterized.

Biological Activity and Signaling Pathways

There is no reported biological activity or associated signaling pathway information for any
C12H200Si isomer in the PubChem database. Searches for biological data related to this
chemical formula in broader scientific literature were also unsuccessful. Therefore, at present,
the biological role and potential therapeutic applications of these compounds are unknown.

Mandatory Visualizations

Given the absence of any described signaling pathways, experimental workflows, or other
logical relationships in the available data for C12H200Si, no diagrams can be generated. The
creation of such visualizations would be speculative and not based on scientific evidence.

The chemical formula C12H200Si represents a number of isomeric structures, with 1-phenyl-3-
(trimethylsilyl)-2-propanol and (2-Methyl-4-phenylpentan-2-yl)oxysilane being two examples
cataloged in PubChem. The available information for these compounds is currently limited to
computed physicochemical and spectral properties. There is a significant lack of experimental
data, including established protocols for their synthesis and handling, as well as any
information regarding their biological activity.

For researchers and professionals in drug development, the isomers of C12H200Si represent
a largely unexplored chemical space. Future research would be required to synthesize these
compounds, verify their properties through experimental analysis, and investigate any potential
biological effects to determine if they hold any therapeutic or other practical value. Without such
foundational research, a comprehensive technical whitepaper on a core PubChem entry for
C12H200Si cannot be fully realized.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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